Cas no 2034375-83-0 (8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one)

• Product Name: 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one
• CAS No: 2034375-83-0
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5948994
• PubChem ID: 119099238
• Update Time: 2025-06-26

8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one
• Pyrido[2,3-d]pyrimidin-7(8H)-one, 8-(2-methoxyethyl)-4-(1-piperidinyl)-
• 8-(2-methoxyethyl)-4-piperidin-1-ylpyrido[2,3-d]pyrimidin-7-one
• 8-(2-methoxyethyl)-4-(piperidin-1-yl)pyrido[2,3-d]pyrimidin-7(8H)-one
• 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• AKOS026700517
• 2034375-83-0
• F5257-1020

• Inchi： 1S/C15H20N4O2/c1-21-10-9-19-13(20)6-5-12-14(16-11-17-15(12)19)18-7-3-2-4-8-18/h5-6,11H,2-4,7-10H2,1H3
• InChI Key： YOQKQZRSYZJKNX-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCCC2)=C2C=CC(=O)N(CCOC)C2=N1

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 474.4±45.0 °C(Predicted)
• pka: 4.81±0.20(Predicted)

Additional information on 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one

Professional Introduction to Compound with CAS No. 2034375-83-0 and Product Name: 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one

The compound identified by the CAS number 2034375-83-0 and the product name 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the pyrido-pyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities. The structural features of this molecule, particularly the presence of a piperidine moiety and a 2-methoxyethyl substituent, contribute to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrido-pyrimidine derivatives in developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of nitrogen atoms in the pyrido-pyrimidine core enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes. The 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one structure is particularly noteworthy due to its potential to engage with multiple binding sites simultaneously, which is a critical factor in designing effective drugs.

The 2-methoxyethyl substituent in the molecule introduces a hydrophilic group that can improve solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, the piperidine ring enhances metabolic stability and binding affinity by providing a suitable electronic environment for interaction with biological targets. These structural attributes have been extensively studied in recent literature, demonstrating the compound's potential as a lead molecule for further pharmacological development.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one have become increasingly important. Advances in synthetic methodologies have enabled chemists to construct complex molecular frameworks with high precision, allowing for the exploration of diverse biological activities. The pyrido-pyrimidine scaffold has been particularly successful in this regard, with numerous derivatives showing promise in preclinical studies.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, studies have suggested that pyrido-pyrimidine derivatives can modulate signaling pathways involved in cancer progression. The 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one structure may interfere with key enzymes or receptors that drive tumor growth and survival. Furthermore, its ability to cross cell membranes efficiently makes it an attractive candidate for developing targeted therapies.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for such compounds. By leveraging molecular modeling techniques, researchers can predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This approach has been instrumental in identifying promising candidates like 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one, which exhibit high potential for further development.

Moreover, the compound's structural complexity allows for derivatization into numerous analogs with tailored properties. By modifying substituents or altering functional groups within the core scaffold, chemists can fine-tune biological activities to meet specific therapeutic requirements. This flexibility has been exploited in recent research efforts aimed at developing more potent and selective drugs.

The pharmacokinetic profile of 8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one is another critical factor that warrants attention. Studies have indicated that its chemical structure may confer favorable pharmacokinetic properties such as prolonged half-life and reduced toxicity. These attributes are essential for ensuring therapeutic efficacy while minimizing adverse effects.

In conclusion,2034375-83-0 represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The compound's potential as a lead molecule for drug development underscores the importance of continued research into pyrido-pyrimidine derivatives. With ongoing advancements in synthetic methodologies and computational techniques,8-(2-methoxyethyl)-4-(piperidin-1-yl)-7H,8H-pyrido2,3-dpyrimidin-7-one holds great promise for addressing various therapeutic challenges in the future.